N-(4-{2-[(3,4-dimethylphenyl)amino]-2-oxoethyl}-3-oxo-3,4-dihydroquinoxalin-2-yl)-N-methylpropanamide

• Molecular Formula: C22H24N4O3
• Molecular Weight: 392.5 g/mol
• IUPAC Name: N-[4-[2-(3,4-dimethylanilino)-2-oxoethyl]-3-oxoquinoxalin-2-yl]-N-methylpropanamide
• InChI: InChI=1S/C22H24N4O3/c1-5-20(28)25(4)21-22(29)26(18-9-7-6-8-17(18)24-21)13-19(27)23-16-11-10-14(2)15(3)12-16/h6-12H,5,13H2,1-4H3,(H,23,27)
• InChI Key: LTACQFLQMUPLKT-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N(C)C1=NC2=CC=CC=C2N(C1=O)CC(=O)NC3=CC(=C(C=C3)C)C

Description

N-(4-{2-[(3,4-dimethylphenyl)amino]-2-oxoethyl}-3-oxo-3,4-dihydroquinoxalin-2-yl)-N-methylpropanamide is a complex organic compound with a unique structure that includes a quinoxaline core, a dimethylphenyl group, and a propanamide moiety

Preparation Methods

The synthesis of N-(4-{2-[(3,4-dimethylphenyl)amino]-2-oxoethyl}-3-oxo-3,4-dihydroquinoxalin-2-yl)-N-methylpropanamide typically involves multiple steps. One common synthetic route includes the following steps:

Formation of the Quinoxaline Core: This can be achieved through the condensation of an o-phenylenediamine with a diketone under acidic conditions.

Introduction of the Dimethylphenyl Group: This step involves the reaction of the quinoxaline intermediate with a dimethylphenylamine derivative.

Attachment of the Propanamide Moiety: The final step includes the acylation of the intermediate with a suitable acylating agent, such as propanoyl chloride, under basic conditions.

Industrial production methods may involve optimization of these steps to increase yield and purity, including the use of catalysts and controlled reaction environments .

Chemical Reactions Analysis

N-(4-{2-[(3,4-dimethylphenyl)amino]-2-oxoethyl}-3-oxo-3,4-dihydroquinoxalin-2-yl)-N-methylpropanamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of quinoxaline N-oxides.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride, resulting in the formation of reduced quinoxaline derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the amide and quinoxaline nitrogen atoms, using reagents such as alkyl halides.

Common reagents and conditions used in these reactions include palladium catalysts for coupling reactions, acidic or basic conditions for condensation reactions, and various solvents like ethanol and dimethylformamide .

Scientific Research Applications

N-(4-{2-[(3,4-dimethylphenyl)amino]-2-oxoethyl}-3-oxo-3,4-dihydroquinoxalin-2-yl)-N-methylpropanamide has several scientific research applications:

Medicinal Chemistry: It is studied for its potential as an anticancer agent due to its ability to inhibit specific enzymes and pathways involved in cancer cell proliferation.

Organic Synthesis: The compound serves as an intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Material Science: Its unique structure makes it a candidate for the development of novel materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of N-(4-{2-[(3,4-dimethylphenyl)amino]-2-oxoethyl}-3-oxo-3,4-dihydroquinoxalin-2-yl)-N-methylpropanamide involves its interaction with molecular targets such as enzymes and receptors. It is known to inhibit tyrosine-protein kinases, which play a crucial role in cell signaling pathways. This inhibition leads to the disruption of cellular processes such as proliferation and survival, making it a potential therapeutic agent for cancer treatment .

Comparison with Similar Compounds

Similar compounds to N-(4-{2-[(3,4-dimethylphenyl)amino]-2-oxoethyl}-3-oxo-3,4-dihydroquinoxalin-2-yl)-N-methylpropanamide include:

2-Amino-2-oxo-acetic acid, N- [3,4-dimethylphenyl]-, ethyl ester: This compound shares the dimethylphenyl group but differs in its core structure and functional groups.

2-{2-[(3,5-dimethylphenyl)amino]pyrimidin-4-yl}-N-[(1S)-2-hydroxy-1-methylethyl]-4-methyl-1,3-thiazole-5-carboxamide: This compound has a similar dimethylphenyl group but includes a pyrimidine and thiazole ring instead of a quinoxaline core.

Acetamide, N-[2-(3,4-dimethoxyphenyl)ethyl]-: This compound has a similar amide linkage but differs in the aromatic substitution pattern and overall structure.